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Compound of Interest

(2-Amino-3-fluorophenyl)boronic
Compound Name: d
aci

Cat. No.: B13459595

Get Quote

Compound Identity & Molecular Characteristics

This compound represents a critical scaffold in the design of kinase inhibitors and fluorinated

biaryl systems via Suzuki-Miyaura coupling. Its structural uniqueness lies in the ortho-amino
positioning relative to the boronic acid, facilitating potential intramolecular hydrogen bonding or

rapid dehydration to boroxines.
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Feature Specification
IUPAC Name (2-Amino-3-fluorophenyl)boronic acid
CAS Number 2410902-34-8
C
Molecular Formula H
BFNO
Molecular Weight 154.94 g/mol
155.0537 (for
Exact Mass

B)

Key Precursor

2-Bromo-6-fluoroaniline (via lithiation/borylation)

Stability Note

Prone to spontaneous dehydration to form the

cyclic boroxine trimer (C
H

B

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Boronic acids in solution exist in a dynamic equilibrium between the free acid [R-B(OH)

] and the boroxine anhydride. Spectra are best acquired in DMSO-d

with D

O exchange to suppress broadening from quadrupolar relaxation of the Boron nucleus.
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H NMR (400 MHz, DMSO-d ) - Predicted & Rationalized

The aromatic region displays a characteristic 1,2,3-substitution pattern. The amine group exerts
a strong shielding effect on the adjacent protons.

Shift (
Position Multiplicity
» Ppm)

Assignment
Coupling (Hz) Logic

Exchangeable;

broadens/disapp

-NH 5.00 - 5.50 Broad Singlet - ears with D

0.

Hydroxyl
- rotons; highl
B(OH) 7.80 -8.20 Broad Singlet - P g Y
concentration-

dependent.

Ortho to Boron;

Deshielded by
H-6 7.35-7.45 Doublet (d) B(OH)

(inductive).

Ortho to
Fluorine;
Shielded by
para-NH

H-4 6.90 - 7.05 Multiplet (ddd)

resonance.

Meta to Fluorine;

Triplet of Shielded by

H-5 6.50 - 6.65 ~
Doublets ortho-NH

Mechanistic Insight:
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e H-4 vs H-6: H-6 is deshielded by the empty p-orbital of the boron atom (electron-
withdrawing). H-4 is significantly shielded by the electron-donating amino group para to it.

e Fluorine Coupling: Expect large

coupling (~8-12 Hz) on H-4, splitting the signal further than a standard aromatic doublet.

C NMR (100 MHz, DMSO-d )

Carbon signals will appear as doublets due to C-F coupling. The Carbon attached to Boron (C-
1) is often not observed or extremely broad due to

B quadrupolar relaxation.

C-3 (C-F): ~150-155 ppm (Doublet,
Hz).
e C-2 (C-NH
): ~135-140 ppm (Doublet,
Hz).
e C-4:~115-120 ppm (Doublet,
Hz).
e C-6: ~125-130 ppm (Singlet or weak doublet).
e C-5:~115-118 ppm (Doublet,
Hz).
F NMR (376 MHz, DMSO-d )
e Shift:
-130 to -135 ppm.

o Pattern: Multiplet (due to coupling with H-4 and H-5).
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Mass Spectrometry (MS) Analysis

Boronic acids are challenging in MS due to low ionization efficiency and dehydration.
Electrospray lonization (ESI) in Negative Mode is preferred.

lonization Pathways

¢ Negative Mode (ESI-): Formation of the boronate anion [M-H]

« Esterification Artifacts: If Methanol is used as a solvent, expect rapid formation of methyl
boronic esters [Ar-B(OMe)

1.[1]

lon Species m/z (Monoisotopic) Description
Low intensity; protonation of
[M+H] 156.06 _ yiP
amine.
[M-H] 154.04 Primary quantification ion.
Formate adduct (common in
[M+HCOO] 200.05 (

LC-MS buffers).

Boroxine [3M-3H
Trimer formed in source or
412.13 )
O+H] solution.

Isotope Pattern Verification
Boron has two stable isotopes:

B (19.9%) and

B (80.1%).

 Signature: Every boron-containing ion will show a "pre-peak™ at (M-1) with approximately
25% intensity of the main peak.
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o Example: [M+H]
at 156.06 will have a significant isotope peak at 155.06.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by the hydrogen-bonding network of the boronic acid and the
primary amine.

3450 & 3350 cm

: N-H stretching (Primary amine doublet).

3200 - 3000 cm

: O-H stretching (Broad, Boronic acid H-bond network).

1340 - 1350 cm

: B-O stretching (Strong, characteristic).

1200 - 1150 cm

: C-F stretching.

1620 cm

: N-H bending (Scissoring).

Experimental Workflow & Stability Logic

The following diagram illustrates the equilibrium and characterization workflow. Boronic acids
are Lewis acids; their coordination state changes with pH, affecting NMR shifts.
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Equilibrium States

Sample Preparation
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Caption: Dynamic equilibrium of boronic acids in solution. For consistent NMR data, use
DMSO-d

with a trace of D

O to favor the monomeric free acid species.

Protocol for High-Fidelity NMR

e Solvent Choice: Do not use CDCI

as it promotes dehydration to the boroxine, leading to complex/doubled peaks. Use DMSO-d

e D

O Shake: After acquiring the initial
H spectrum, add 1 drop of D
O and shake.

o Result: The B(OH)

and NH
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peaks will disappear (exchange), confirming their assignment and revealing the underlying
aromatic splitting clearly.

e Pinacol Protection (Optional): If the spectrum is too broad, convert to the pinacol ester by
stirring with pinacol and MgSO

in THF for 1 hour. The pinacol ester gives sharp, distinct NMR signals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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